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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B1140986 Get Quote

Essential Safety and Handling Guide for (R)-
Lansoprazole-d4
This guide provides crucial safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling (R)-Lansoprazole-d4. Given that a

comprehensive Safety Data Sheet (SDS) for the deuterated variant is not always available, the

safety protocols for the parent compound, Lansoprazole, are considered the primary reference.

(R)-Lansoprazole-d4 should be handled as a potent pharmaceutical compound.

Hazard Identification and Classification
(R)-Lansoprazole-d4 is classified under the Globally Harmonized System (GHS) with the

following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1][2]

The signal word for this compound is Warning.[1] It is crucial to avoid breathing dust, fumes, or

vapors and to wash hands and any exposed skin thoroughly after handling.[2][3][4]
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Quantitative Safety Data
While specific toxicity data for (R)-Lansoprazole-d4 is limited, the data for Lansoprazole

provides a strong basis for risk assessment.

Metric Value Species Route Reference

Acute Toxicity

(LD50)
>5,000 mg/kg Rat Oral [5][6]

Acute Toxicity

(LD50)
>5,000 mg/kg Mouse Oral [5]

Acute Toxicity

(LD50)
>5,000 mg/kg Rat Subcutaneous

Acute Toxicity

(LD50)
>5 g/kg Mouse Intraperitoneal

Occupational

Exposure

OEB 3 (0.01-0.1

mg/m³) (8 hours

ref)

N/A N/A [3]

OEB: Occupational Exposure Band

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. Site-specific risk

assessments should be conducted to ensure the highest level of safety.
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Protection Type Recommended Equipment Rationale

Eye/Face Protection
Safety goggles with side-

shields.[7]

To protect against splashes

and airborne particles that can

cause serious eye irritation.[8]

Skin Protection

Impervious clothing and

chemical-resistant gloves (e.g.,

nitrile, PVC, neoprene).[7]

To prevent skin contact which

can cause irritation.[8]

Contaminated work clothing

should not be allowed out of

the workplace.[3]

Respiratory Protection

Use in a well-ventilated area. A

suitable respirator or handling

within a chemical fume hood is

recommended.[9][8]

To avoid inhalation of dust or

aerosols which may cause

respiratory tract irritation.[8]

For potent compounds,

powered air-purifying

respirators (PAPRs) may be

necessary.

Engineering Controls: Accessible safety showers and eyewash stations are essential in the

immediate vicinity of any potential exposure.[3][9] Whenever possible, handle (R)-
Lansoprazole-d4 in a contained environment such as a glovebox or a chemical fume hood to

minimize the risk of inhalation and contamination.[8]

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is critical for user safety and compound integrity.

Handling Procedures
Preparation: Before handling, read and understand the Safety Data Sheet. Ensure all

recommended PPE is available and in good condition. Confirm that safety showers and

eyewash stations are accessible and functional.[8]

Containment: Handle the compound in a designated area, preferably within a chemical fume

hood or a ventilated balance enclosure, especially when weighing and transferring the solid

material to avoid dust generation.[8]
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Weighing and Transfer: Use appropriate tools and techniques to minimize the creation of

dust.

Solution Preparation: When preparing solutions, slowly add the solid (R)-Lansoprazole-d4
to the solvent to prevent splashing.

Hygiene: Wash hands, forearms, and face thoroughly after handling the compound, before

eating, drinking, or smoking, and when leaving the work area.[3]

Storage Conditions
Short-Term Storage: Store at room temperature in a dry, well-ventilated place.[3][10]

Long-Term Storage: For long-term stability, it is recommended to store at -20°C.[9]

Container: Keep the container tightly sealed to protect from moisture and light.[3][10]

Incompatibilities: Store away from strong acids, strong bases, and strong oxidizing agents.[3]

[11]

Disposal Plan
All waste containing (R)-Lansoprazole-d4 must be treated as hazardous chemical waste and

disposed of in accordance with all applicable federal, state, and local regulations.[9][8]

Disposal Steps
Segregation: Collect all waste materials, including empty containers, contaminated PPE, and

unused compounds, in a designated and clearly labeled hazardous waste container.

Containerization: Ensure the waste container is properly sealed and stored in a secure area

away from incompatible materials.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. Do not dispose of this chemical into drains or the general trash.[9]

Decontamination: Decontaminate surfaces and equipment by scrubbing with a suitable

solvent like alcohol.[9]
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For small quantities of unused medicine in a non-laboratory setting, follow FDA guidelines:

Mix the medicine with an unappealing substance like dirt or used coffee grounds (do not

crush tablets or capsules).[12]

Place the mixture in a sealed container, such as a plastic bag.[12]

Dispose of the sealed container in the household trash.[12]

Workflow and Process Diagrams
Chemical Spill Response Workflow
The following diagram outlines the procedural steps for safely managing a spill of (R)-
Lansoprazole-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b1140986?utm_src=pdf-body
https://www.benchchem.com/product/b1140986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size & Hazard)

Don Full PPE
(Gloves, Goggles, Respirator, Gown)

Contain the Spill
(Use absorbents for liquids,

cover powders with damp cloth)

Clean Up Spill
(Collect material with non-sparking tools)

Decontaminate Area
(Wipe with appropriate solvent)

Dispose of Waste
(Collect all materials in a sealed

hazardous waste container)

Report the Incident
(Follow institutional protocol)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of (R)-Lansoprazole-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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